2-(((3,5-Dichlorophenyl)amino)methylene)-5-(2-methylpropyl)cyclohexane-1,3-dione

• IUPAC Name: 2-[(3,5-dichlorophenyl)iminomethyl]-3-hydroxy-5-(2-methylpropyl)cyclohex-2-en-1-one
• InChI: InChI=1S/C17H19Cl2NO2/c1-10(2)3-11-4-16(21)15(17(22)5-11)9-20-14-7-12(18)6-13(19)8-14/h6-11,21H,3-5H2,1-2H3
• InChI Key: VOZXLQUCCYOTDP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1CC(=C(C(=O)C1)C=NC2=CC(=CC(=C2)Cl)Cl)O
• Molecular Formula: C17H19Cl2NO2
• Molecular Weight: 340.2 g/mol

Description

2-(((3,5-Dichlorophenyl)amino)methylene)-5-(2-methylpropyl)cyclohexane-1,3-dione, also known as 2-(3,5-dichloroanilino)methylene-5-(2-methylpropyl)cyclohexane-1,3-dione (DACD), is a cyclohexane-1,3-dione derivative that has been studied for its potential applications in medicinal chemistry and drug discovery. DACD has a wide range of biological activities, including anti-inflammatory, anti-fungal, anti-bacterial, and anti-cancer effects. Furthermore, DACD has been shown to be a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins, a class of hormones that play a role in inflammation and pain.

Scientific Research Applications

Biomonitoring and Health Outcomes in Occupational Settings

A study examined the health outcomes of employees exposed to vinclozolin, a compound related to the chemical structure of interest. The research focused on the internal exposure and targeted health outcomes, including hormonal responses and signs of liver injury, among others. The study found no evidence of health effects induced by vinclozolin among employees, suggesting the compound's safety in occupational settings (Zober et al., 1995).

Metabolism and Potential Treatment Applications

Nitisinone, structurally similar to the chemical , was highlighted for its role in tyrosine metabolism disorders. It interrupts tyrosine metabolism, showcasing its potential as a treatment for disorders like hereditary tyrosinaemia type 1 (HT-1) and alkaptonuria (AKU). The study emphasized nitisinone's safety and proposed its exploration as a treatment for other tyrosine metabolism disorders (Lock et al., 2014).

Environmental Exposure Assessment

Research on 1,2-Cyclohexane dicarboxylic acid, diisononyl ester (DINCH), a molecule with a structural component similar to the chemical of interest, delved into its use as a plasticizer in Europe and the U.S. The study measured urinary concentrations of DINCH metabolites to assess environmental exposure levels, aiding in the understanding of human exposure to such chemicals (Silva et al., 2013).

Toxicological Implications and Industrial Safety

A case study reported the inhalation toxicity of 5-amino-2-(trifluoromethyl)pyridine, a compound related to the chemical of interest, in an industrial setting. It detailed the development of methemoglobinemia and toxic encephalopathy following exposure, emphasizing the importance of safety measures and awareness of potential health effects in industrial settings using related compounds (Tao et al., 2022).